N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(furan-2-yl)ethyl]-N'-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C21H27N3O7S/c1-15-13-17(6-7-18(15)29-2)32(27,28)24-10-4-12-31-19(24)14-23-21(26)20(25)22-9-8-16-5-3-11-30-16/h3,5-7,11,13,19H,4,8-10,12,14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: NCMWFVVBNDWHIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCC3=CC=CO3)OC
• Molecular Formula: C21H27N3O7S
• Molecular Weight: 465.5 g/mol

Description

N1-(2-(furan-2-yl)ethyl)-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O7S and its molecular weight is 465.52. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

The Diels-Alder cycloaddition reaction involving substituted furans, such as the furan component present in the chemical structure of interest, shows high yields and stereoselectivity, useful in synthesizing complex molecular architectures (Arjona et al., 1998). Additionally, furanyl compounds derived from natural sources have been identified with pharmacological activities, highlighting the potential for discovering novel therapeutic agents from structurally similar compounds (Makkar & Chakraborty, 2018). Furthermore, phenothiazine derivatives with furan as a conjugated linker, similar to the structural elements in the query compound, have shown to improve the performance of dye-sensitized solar cells, indicating the relevance of such structures in enhancing photovoltaic efficiencies (Kim et al., 2011).

Pharmacological Research

The pharmacological evaluation of novel derivatives featuring furan components, akin to those found in the queried compound, demonstrates significant potential in the development of antidepressant and antianxiety medications (Kumar et al., 2017). This suggests that similar structural motifs may offer therapeutic benefits. Moreover, the catalytic activity of N,N'-bisoxalamides, including structures related to the query compound, has been enhanced in Cu-catalyzed coupling reactions, showcasing the utility of such compounds in synthetic organic chemistry (Bhunia et al., 2017).

Photophysics and Materials Science

Investigations into the photophysics of chalcone derivatives have revealed the intricate vibronic interactions and solvent-dependent triplet quantum yields, providing insights into the design of optoelectronic materials (Bangal et al., 1996). This research area could benefit from exploring compounds with similar furan and oxalamide motifs for their photophysical properties.

Mechanism of Action

Target of action

Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific target would depend on the exact structure of the compound and the receptors present in the body.

Mode of action

The compound might interact with its targets through a variety of mechanisms, including direct binding, modulation of receptor activity, or alteration of signal transduction pathways .

Biochemical pathways

The compound might affect various biochemical pathways depending on its target. For example, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .